Cas no 3383-04-8 (2,6-DIALLYL PHENYL ALLYL ETHER)

2,6-DIALLYL PHENYL ALLYL ETHER structure
3383-04-8 structure
Product name:2,6-DIALLYL PHENYL ALLYL ETHER
CAS No:3383-04-8
MF:C15H18O
MW:214.302824497223
CID:918424
PubChem ID:20316479

2,6-DIALLYL PHENYL ALLYL ETHER Chemical and Physical Properties

Names and Identifiers

    • 2,6-DIALLYL PHENYL ALLYL ETHER
    • 1,3-Diallyl-2-(allyloxy)benzene
    • 3383-04-8
    • DTXSID60605070
    • SCHEMBL11602955
    • 1,3-Di(prop-2-en-1-yl)-2-[(prop-2-en-1-yl)oxy]benzene
    • Inchi: InChI=1S/C15H18O/c1-4-8-13-10-7-11-14(9-5-2)15(13)16-12-6-3/h4-7,10-11H,1-3,8-9,12H2
    • InChI Key: XFYYTWXUPGDISU-UHFFFAOYSA-N
    • SMILES: C=CCC1=C(C(=CC=C1)CC=C)OCC=C

Computed Properties

  • Exact Mass: 214.135765193g/mol
  • Monoisotopic Mass: 214.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 9.2Ų

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